Cas no 102504-96-1 (1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)
![1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- structure](https://www.kuujia.com/scimg/cas/102504-96-1x300.png)
102504-96-1 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
CAS No:102504-96-1
Molecular Formula:C23H29N3OS
Molecular Weight:395.560864210129
CID:170396
PubChem ID:24847110
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Properties
Names and Identifiers
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- 1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
- 3-methyl-1-phenyl-8-(3-phenylsulfanylpropyl)-1,3,8-triazaspiro[4.5]decan-4-one
- 3-Methyl-4-oxo-1-phenyl-8-(3-phenylthiopropyl)-1,3,8-triazaspiro(4.5)decane
- 3-Methyl-1-phenyl-8-(3-(phenylthio)propyl)-1,3,8-triazaspiro(4.5)decan-4-one
- DTXSID40145227
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(3-(phenylthio)propyl)-
- 102504-96-1
-
- InChIKey: XJOLSLBVMXSXIQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3OS/c1-24-19-26(20-9-4-2-5-10-20)23(22(24)27)13-16-25(17-14-23)15-8-18-28-21-11-6-3-7-12-21/h2-7,9-12H,8,13-19H2,1H3
- SMILES: C1=CC=C(SCCCN2CCC3(C(=O)N(C)CN3C3=CC=CC=C3)CC2)C=C1
Computed Properties
- Exact Mass: 395.20313373g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 395.20313373g/mol
- Heavy Atom Count: 28
- Complexity: 508
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- LogP: 3.88030
- PSA: 52.09000
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Related Literature
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João Figueira,Wojciech Czardybon,José Carlos Mesquita,João Rodrigues,Fernando Lahoz,Luca Russo,Arto Valkonen,Kari Rissanen Dalton Trans., 2015,44, 4003-4015
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Pinar Frank,Bernhard Siebenhofer,Theresa Hanzer,Andreas F. Geiss,Florian Schadauer,Ciril Reiner-Rozman,Bill Durham,Leslie M. Loew,Bernd Ludwig,Oliver-M. H. Richter,Christoph Nowak,Renate L. C. Naumann Soft Matter, 2015,11, 2906-2908
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Esmayeel Abbaspour-Gilandeh,Asieh Yahyazadeh,Mehraneh Aghaei-Hashjin RSC Adv., 2018,8, 40243-40251
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Jan Huege,C. Hart Poskar,Mathias Franke,Björn H. Junker Mol. BioSyst., 2012,8, 2466-2469
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He-Gui Yan,Hui-Ran Zhao,Jun Hu,An-Mei Lu,Xue-Mei Fu,Bao Jia,Ming-Hui Yang Anal. Methods, 2016,8, 4867-4871
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Yaw Kai Yan,R. Subramaniam Chem. Educ. Res. Pract., 2016,17, 1114-1126
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Fei Tang,Zhicheng Su,Honggang Ye,Shijie Xu,Wang Guo,Yongge Cao,Wenpei Gao,Xiaoqing Pan J. Mater. Chem. C, 2017,5, 12105-12111
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Yang Liu,Fei Peng,Xinrui Wei,Huiqin Hao,Wei Li Food Funct., 2022,13, 11825-11839
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Sophia A. Bellia,Matthew Metzler,Marissa Huynh,Matthias Zeller,Arsalan Mirjafari,Pamela Cohn,Patrick C. Hillesheim Soft Matter, 2023,19, 749-765
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